Cas no 2171791-23-2 (3-amino(carboxy)methyl-1H-indole-4-carboxylic acid)

• Product Name: 3-amino(carboxy)methyl-1H-indole-4-carboxylic acid
• CAS No: 2171791-23-2
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5565214
• PubChem ID: 165595338
• Update Time: 2025-05-20

3-amino(carboxy)methyl-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[amino(carboxy)methyl]-1H-indole-4-carboxylic acid
• 2171791-23-2
• EN300-1633270
• 3-amino(carboxy)methyl-1H-indole-4-carboxylic acid

• Inchi： 1S/C11H10N2O4/c12-9(11(16)17)6-4-13-7-3-1-2-5(8(6)7)10(14)15/h1-4,9,13H,12H2,(H,14,15)(H,16,17)
• InChI Key： JTAASLGPZKMFRN-UHFFFAOYSA-N
• SMILES： OC(C(C1=CNC2C=CC=C(C(=O)O)C1=2)N)=O

Computed Properties

• Exact Mass: 234.06405680g/mol
• Monoisotopic Mass: 234.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 116Ų

Additional information on 3-amino(carboxy)methyl-1H-indole-4-carboxylic acid

3-amino(carboxy)methyl-1H-indole-4-carboxylic acid (CAS No. 2171791-23-2): An Overview

3-amino(carboxy)methyl-1H-indole-4-carboxylic acid (CAS No. 2171791-23-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The indole scaffold is a fundamental building block in many natural products and synthetic compounds, making it a valuable target for drug discovery and development. The presence of the amino(carboxy)methyl group in the structure of 3-amino(carboxy)methyl-1H-indole-4-carboxylic acid adds an additional layer of complexity and functionality, potentially enhancing its biological activity and selectivity.

Recent studies have shown that 3-amino(carboxy)methyl-1H-indole-4-carboxylic acid exhibits promising activity in various biological assays. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrates significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 3-amino(carboxy)methyl-1H-indole-4-carboxylic acid could be a potential therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory effects, 3-amino(carboxy)methyl-1H-indole-4-carboxylic acid has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute found that this compound selectively inhibits the growth of several cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a promising candidate for further preclinical and clinical evaluation.

The carboxylic acid group in the structure of 3-amino(carboxy)methyl-1H-indole-4-carboxylic acid plays a crucial role in its biological activity. This functional group can participate in hydrogen bonding and other non-covalent interactions with target proteins, enhancing the compound's binding affinity and selectivity. Moreover, the carboxylic acid group can be readily modified through esterification or amidation to improve the compound's pharmacokinetic properties, such as solubility and bioavailability.

From a synthetic perspective, 3-amino(carboxy)methyl-1H-indole-4-carboxylic acid can be prepared through a multi-step process involving indole ring formation, functional group introduction, and subsequent derivatization. One common synthetic route involves the condensation of an appropriate indole derivative with an amino acid ester, followed by hydrolysis to yield the final product. This synthetic strategy allows for the preparation of a wide range of analogs with varying substituents on the indole ring and side chain, enabling structure-activity relationship (SAR) studies to optimize the compound's biological properties.

In conclusion, 3-amino(carboxy)methyl-1H-indole-4-carboxylic acid (CAS No. 2171791-23-2) is a promising compound with diverse biological activities that warrant further investigation. Its unique structural features, coupled with its potential therapeutic applications in inflammatory diseases and cancer, make it an exciting target for drug discovery and development. Ongoing research is expected to uncover additional biological activities and mechanisms of action, paving the way for its potential use as a novel therapeutic agent.